Cas no 10177-11-4 (5-Phenylnicotinonitrile)
5-Phenylnicotinonitrile structure
Product Name:5-Phenylnicotinonitrile
CAS No:10177-11-4
MF:C12H8N2
MW:180.205322265625
MDL:MFCD11044310
CID:171125
PubChem ID:297065
Update Time:2025-04-19
5-Phenylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Phenylnicotinonitrile
- 3-Pyridinecarbonitrile,5-phenyl-
- 5-Phenyl-nicotinonitrile
- 5-phenylpyridine-3-carbonitrile
- 3-CYANO-5-PHENYLPYRIDINE
- 3-Pyridinecarbonitrile,5-phenyl
- 5-phenyl-3-pyridinecarbonitrile
- NSC167779
- EN300-239937
- J-517927
- FT-0763305
- A800446
- NSC-167779
- A1-72096
- 10177-11-4
- SCHEMBL2979806
- NSC 167779
- DTXSID60304859
- F2167-2457
- AKOS006307839
- DB-082251
-
- MDL： MFCD11044310
- Inchi： 1S/C12H8N2/c13-7-10-6-12(9-14-8-10)11-4-2-1-3-5-11/h1-6,8-9H
- InChI Key： CTVJVGOUKSPYST-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C=C(C=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 180.06900
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- PSA: 36.68000
- LogP: 2.62028
5-Phenylnicotinonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Phenylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029000778-250mg |
3-Cyano-5-phenylpyridine |
10177-11-4 | 95% | 250mg |
$1078.00 | 2023-09-04 | |
| Alichem | A029000778-500mg |
3-Cyano-5-phenylpyridine |
10177-11-4 | 95% | 500mg |
$1685.00 | 2023-09-04 | |
| Alichem | A029000778-1g |
3-Cyano-5-phenylpyridine |
10177-11-4 | 95% | 1g |
$3155.55 | 2023-09-04 | |
| Chemenu | CM109683-1g |
5-Phenylnicotinonitrile |
10177-11-4 | 95% | 1g |
$632 | 2021-08-06 | |
| TRC | P321230-10mg |
5-Phenylnicotinonitrile |
10177-11-4 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P321230-50mg |
5-Phenylnicotinonitrile |
10177-11-4 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P321230-100mg |
5-Phenylnicotinonitrile |
10177-11-4 | 100mg |
$ 365.00 | 2022-06-03 | ||
| Chemenu | CM109683-1g |
5-Phenylnicotinonitrile |
10177-11-4 | 95% | 1g |
$593 | 2023-02-19 | |
| eNovation Chemicals LLC | Y0994906-5g |
5-phenylnicotinonitrile |
10177-11-4 | 95% | 5g |
$2200 | 2024-08-02 | |
| Enamine | EN300-239937-0.05g |
5-phenylpyridine-3-carbonitrile |
10177-11-4 | 95% | 0.05g |
$612.0 | 2024-06-19 |
5-Phenylnicotinonitrile Related Literature
-
Zhilin Hou,Lizbeth Lockwood,Di Zhang,Christopher J. Occhiuto,Linqing Mo,Kelly E. Aldrich,Hayden E. Stoub,Kathleen A. Gallo,Karen T. Liby,Aaron L. Odom RSC Med. Chem. 2023 14 74
-
Wensheng Yu,Paul G. Bulger,Kevin M. Maloney Green Chem. 2016 18 4941
10177-11-4 (5-Phenylnicotinonitrile) Related Products
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- 1020719-32-7(3-CYANOPYRIDINE-2,4,5,6-D4)
- 100-54-9(pyridine-3-carbonitrile)
- 294648-03-6(Benzonitrile,4-(3-pyridinyl)-)
- 1268076-20-5(5-(o-Tolyl)nicotinonitrile)
- 1267230-52-3(5-(p-Tolyl)nicotinonitrile)
- 1226808-65-6(5,5'-Dicyano-3,3'-bipyridine)
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